Cas no 2097993-60-5 (Azetidin-3-yl(3-ethoxy-4-methoxypyrrolidin-1-yl)methanone)

• Product Name: Azetidin-3-yl(3-ethoxy-4-methoxypyrrolidin-1-yl)methanone
• CAS No: 2097993-60-5
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 4776333
• Update Time: 2025-06-15

Azetidin-3-yl(3-ethoxy-4-methoxypyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• azetidin-3-yl(3-ethoxy-4-methoxypyrrolidin-1-yl)methanone
• azetidin-3-yl-(3-ethoxy-4-methoxypyrrolidin-1-yl)methanone
• Azetidin-3-yl(3-ethoxy-4-methoxypyrrolidin-1-yl)methanone

• Inchi： 1S/C11H20N2O3/c1-3-16-10-7-13(6-9(10)15-2)11(14)8-4-12-5-8/h8-10,12H,3-7H2,1-2H3
• InChI Key： QPTNPAXSBNQRQU-UHFFFAOYSA-N
• SMILES： O(CC)C1CN(C(C2CNC2)=O)CC1OC

Computed Properties

• Exact Mass: 228.14739250 g/mol
• Monoisotopic Mass: 228.14739250 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 50.8
• Molecular Weight: 228.29

Additional information on Azetidin-3-yl(3-ethoxy-4-methoxypyrrolidin-1-yl)methanone

Introduction to Azetidin-3-yl(3-ethoxy-4-methoxypyrrolidin-1-yl)methanone (CAS No. 2097993-60-5)

Azetidin-3-yl(3-ethoxy-4-methoxypyrrolidin-1-yl)methanone is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2097993-60-5, represents a fascinating blend of heterocyclic structures and functional groups that make it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of Azetidin-3-yl(3-ethoxy-4-methoxypyrrolidin-1-yl)methanone features a central methanone moiety connected to two distinct heterocyclic rings: an azetidine ring and a pyrrolidine ring. The azetidine ring, a five-membered nitrogen-containing heterocycle, is known for its stability and versatility in drug design. The pyrrolidine ring, on the other hand, introduces additional complexity through its ethoxy and methoxy substituents, which can influence the compound's solubility, bioavailability, and interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a pharmacological tool. The presence of both nitrogen and oxygen-containing heterocycles suggests that it may exhibit a wide range of biological activities. Recent studies have begun to explore the pharmacokinetic and pharmacodynamic properties of similar compounds, providing insights into how modifications in the structure can affect their efficacy and safety profiles.

In particular, the 3-ethoxy-4-methoxypyrrolidin-1-yl moiety has been identified as a key region for modulating biological activity. The ethoxy group can serve as a hydrogen bond acceptor, enhancing interactions with biological targets, while the methoxy group can influence electronic properties and metabolic stability. These features make this compound an attractive scaffold for designing novel therapeutic agents.

Current research in this area is focused on understanding how structural modifications can optimize the pharmacological properties of Azetidin-3-yl(3-ethoxy-4-methoxypyrrolidin-1-yl)methanone. For instance, studies have shown that altering the substitution patterns on the pyrrolidine ring can significantly impact binding affinity to specific enzymes or receptors. This underscores the importance of detailed structural analysis in drug development.

The synthesis of Azetidin-3-yl(3-ethoxy-4-methoxypyrrolidin-1-yl)methanone presents both challenges and opportunities for chemists. The need for precise control over reaction conditions and regioselectivity is crucial to achieving the desired product with high yield and purity. Advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one, opening up new avenues for exploration.

From a computational chemistry perspective, modeling studies have been instrumental in predicting the behavior of Azetidin-3-yl(3-ethoxy-4-methoxypyrrolidin-1-ylmethanone in various environments. These studies help researchers understand how the compound might interact with biological targets at the molecular level, providing valuable insights for rational drug design. Additionally, computational approaches can aid in identifying potential metabolic pathways and degradation products, which are critical for assessing safety and efficacy.

The potential applications of this compound extend beyond basic research. Given its structural complexity and functional diversity, it may serve as a precursor for more sophisticated derivatives with enhanced therapeutic potential. For example, derivatives with optimized solubility or improved bioavailability could be developed for clinical use in treating various diseases.

In conclusion, Azetidin-3-y(3-etboxy--4--metboxypyrrolidine--1--ylmethanone (CAS No. 2097993--60--5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its properties and applications, this compound is likely to play an important role in the development of novel therapeutic agents.